Cas no 65740-56-9 (5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one)

• Product Name: 5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one
• CAS No: 65740-56-9
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• MDL: MFCD10686599
• CID: 962454
• PubChem ID: 329776873
• Update Time: 2025-06-26

5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-6-methoxy-1H-benzo[d]imidazol-2(3H)-one
• 2H-Benzimidazol-2-one,5-amino-1,3-dihydro-6-methoxy-(9CI)
• 5-amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one(SALTDATA: FREE)
• 5-amino-6-methoxy-1,3-dihydrobenzimidazol-2-one
• 5-Amino-6-methoxy-1,3-dihydro-benzo
• 5-Amino-6-methoxy-1,3-dihydro-benzoimidazol-2-one
• STL259681
• 5-amino-6-methoxy-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 5-amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one
• DB-270248
• MFCD10686599
• 65740-56-9
• 5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one, AldrichCPR
• BBL019983
• DTXSID60589902
• 2H-Benzimidazol-2-one, 5-amino-1,3-dihydro-6-methoxy-
• 2h-benzimidazol-2-one,5-amino-1,3-dihydro-6-methoxy-
• 5-AMINO-6-METHOXY-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
• VS-07050
• SCHEMBL8008664
• AKOS000111814
• CS-0314636
• 6-Amino-5-methoxy-1H-benzo[d]imidazol-2-ol
• 5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one

• MDL： MFCD10686599
• Inchi： 1S/C8H9N3O2/c1-13-7-3-6-5(2-4(7)9)10-8(12)11-6/h2-3H,9H2,1H3,(H2,10,11,12)
• InChI Key： KIZFSHBBEAAUOZ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)NC(N2)=O)N

Computed Properties

• Exact Mass: 179.06900
• Monoisotopic Mass: 179.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.343
• Boiling Point: 233.2°C at 760 mmHg
• Flash Point: 94.8°C
• Refractive Index: 1.621
• PSA: 83.90000
• LogP: 1.02820

5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one

Comprehensive Analysis of 5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one (CAS No. 65740-56-9)

5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one (CAS No. 65740-56-9) is a specialized organic compound belonging to the benzimidazole family. This heterocyclic structure has garnered significant attention in pharmaceutical and biochemical research due to its unique molecular framework. The presence of both amino and methoxy functional groups enhances its reactivity, making it a valuable intermediate in drug discovery and material science applications.

Recent trends in scientific literature highlight the growing interest in benzimidazole derivatives, particularly for their potential in antimicrobial and anticancer research. Researchers are actively investigating how modifications to the core structure, such as the 6-methoxy substitution in this compound, influence biological activity. This aligns with current industry demands for novel small molecule therapeutics with improved selectivity profiles.

The compound's CAS registry number 65740-56-9 serves as a unique identifier in chemical databases, facilitating precise tracking in patent literature and regulatory documentation. Analytical characterization typically involves advanced techniques like HPLC, mass spectrometry, and NMR spectroscopy to verify purity and structural integrity. These quality control measures are particularly crucial when the material is intended for high-throughput screening platforms.

From a synthetic chemistry perspective, 5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one presents interesting challenges in regioselective functionalization. The 2-one moiety offers potential sites for further derivatization, while the amino group at position 5 allows for diverse amide coupling or Schiff base formation reactions. Such transformations are frequently explored in medicinal chemistry optimization campaigns.

In material science applications, the compound's aromatic system and hydrogen bonding capacity make it a candidate for developing organic semiconductors or coordination polymers. The methoxy group in particular can influence electronic properties and solubility characteristics, which are critical parameters in optoelectronic device fabrication.

The stability profile of 65740-56-9 under various conditions (pH, temperature, light exposure) is an important consideration for formulation scientists. Recent studies suggest that proper lyophilization techniques or cryopreservation may enhance the compound's shelf life when stored as a biochemical reagent. These practical aspects are frequently searched by laboratory technicians and formulation specialists.

From a regulatory standpoint, the compound falls under general chemical safety guidelines rather than specialized restrictions. However, proper risk assessment should always precede laboratory handling, particularly regarding respiratory protection and waste disposal procedures. These precautions align with current laboratory safety trends and green chemistry initiatives.

The commercial availability of 5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one through specialty chemical suppliers has increased in recent years, reflecting growing demand from contract research organizations and academic institutions. Pricing structures typically vary based on batch purity and scale of production, with custom synthesis options available for researchers requiring specific isotopic labeling or structural analogs.

Emerging applications in proteomics research suggest potential utility as a mass spectrometry tag or affinity probe, leveraging its benzimidazole core for specific molecular interactions. Such innovative uses demonstrate how traditional heterocyclic compounds continue to find relevance in cutting-edge biotechnological platforms.

For researchers considering 65740-56-9 for their projects, thorough literature review of existing patents and publications is recommended. The compound appears in several drug discovery programs targeting kinase inhibition and receptor modulation, though specific therapeutic indications remain proprietary information in most cases.

Quality documentation for this chemical typically includes certificates of analysis detailing residual solvent content, heavy metal levels, and chromatographic purity. These specifications are particularly important for researchers working under Good Laboratory Practice (GLP) or Good Manufacturing Practice (GMP) guidelines.

The future research direction for 5-Amino-6-methoxy-1,3-dihydro-2H-benzimidazol-2-one likely involves exploring its structure-activity relationships in greater depth, particularly through computational modeling approaches. Integration with artificial intelligence platforms for molecular property prediction could accelerate its application in drug design pipelines.